5-Benzylaminosalicylic acid
Cat. No. B8569958
M. Wt: 243.26 g/mol
InChI Key: UGCLFNDSMFHCBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06964982B2
Procedure details
To a solution of 5-aminosalicylic acid (2.0 g, 13 mmole, purchased from Aldrich Chemical Company, USA) and triethylamine in dried DMF (25 ml) was added benzyl bromide (2.68 g, 1.90 ml, 15.6 mmole) at room temperature under a nitrogen atmosphere. The reaction mixture was stirred for 4 hr at room temperature. Ice chips were added to the reaction mixture and then solvent was removed in vacuo. The reaction mixture was diluted with water and then extracted with ethyl acetate. The organic layer was washed with water and brine, and then dried over anhydrous MgSO4. After evaporation of the solvent, the residue was purified by column chromatography and recrystallized from methanol/ethyl acetate/hexane (1:3:1) to give 3.6 g (73% yield) of 5-benzylaminosalylic acid as a white solid.: mp 173.5-174.5° C. (decompose).
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:10]=[C:6]([C:7]([OH:9])=[O:8])[C:5]([OH:11])=[CH:4][CH:3]=1.C(N(CC)CC)C.[CH2:19](Br)[C:20]1[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=1>CN(C=O)C>[CH2:19]([NH:1][C:2]1[CH:10]=[C:6]([C:7]([OH:9])=[O:8])[C:5]([OH:11])=[CH:4][CH:3]=1)[C:20]1[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=1
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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NC1=CC=C(C(C(=O)O)=C1)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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1.9 mL
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Br
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for 4 hr at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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Ice chips were added to the reaction mixture
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CUSTOM
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Type
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CUSTOM
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Details
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solvent was removed in vacuo
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ADDITION
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Type
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ADDITION
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Details
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The reaction mixture was diluted with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous MgSO4
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CUSTOM
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Type
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CUSTOM
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Details
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After evaporation of the solvent
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by column chromatography
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from methanol/ethyl acetate/hexane (1:3:1)
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)NC1=CC=C(C(C(=O)O)=C1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.6 g | |
| YIELD: PERCENTYIELD | 73% | |
| YIELD: CALCULATEDPERCENTYIELD | 113.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
